Cas no 2225155-58-6 (2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid)

• Product Name: 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid
• CAS No: 2225155-58-6
• MF: C₈H₁₂BClN₂O₂
• MW: 214.457080841064
• CID: 5142244
• Update Time: 2025-06-16

2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid

• Inchi： 1S/C8H12BClN2O2/c1-8(2,3)7-11-4-5(9(13)14)6(10)12-7/h4,13-14H,1-3H3
• InChI Key： QGYTZWNJASRTTI-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(B(O)O)C(Cl)=N1)(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Additional information on 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid

Introduction to 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid (CAS No: 2225155-58-6)

2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the CAS number 2225155-58-6, is particularly valued for its role as an intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The presence of a deuterated tert-butyl group and a boronic acid functionality makes it a fascinating subject for both academic study and industrial development.

The boronic acid moiety in 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid is a critical feature that enables its use in various cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely employed in organic synthesis to form carbon-carbon bonds, which are essential for constructing the intricate frameworks of biologically active compounds. The deuterated tert-butyl group, denoted as d9, adds an additional layer of utility by allowing researchers to study metabolic pathways and reaction mechanisms through deuterium labeling techniques.

In recent years, there has been a surge in research focused on developing new methodologies for boronic acid derivatives due to their importance in drug discovery. The compound 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid has been explored in several cutting-edge studies aimed at optimizing cross-coupling reactions for pharmaceutical applications. For instance, researchers have utilized this compound to develop more efficient and scalable synthetic routes for antiviral and anticancer agents. The ability to perform high-yield couplings while maintaining regioselectivity has made this boronic acid derivative particularly valuable.

The chloropyrimidine core of 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid is another key feature that contributes to its versatility. Pyrimidine derivatives are well-known for their biological significance, often serving as key structural components in nucleic acids and various pharmacologically active molecules. By incorporating a chlorine atom at the 4-position, the compound gains additional reactivity, enabling further functionalization through nucleophilic substitution or metal-catalyzed transformations. This makes it an excellent building block for constructing more complex scaffolds.

One of the most compelling aspects of 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid is its potential in drug discovery and development. Boronic acid derivatives have been extensively studied for their role in creating novel therapeutic agents, particularly in the treatment of diseases such as cancer and infectious disorders. The ability to precisely control the reactivity and selectivity of boronic acids allows chemists to design molecules that can interact selectively with biological targets. This has led to the development of several promising drug candidates that are currently undergoing preclinical or clinical evaluation.

The use of deuterium-labeled compounds like 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid also offers significant advantages in mechanistic studies. Deuterium labeling can provide insights into metabolic pathways by tracking the movement of deuterium atoms within biological systems. This information is crucial for understanding how drugs are processed in the body and can help in designing more effective and safer medications. Additionally, deuterated compounds often exhibit improved metabolic stability, which can lead to longer-lasting therapeutic effects.

In conclusion, 2-(tert-Butyl-d9)-4-chloropyrimidine-5-boronic acid (CAS No: 2225155-58-6) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique combination of structural features makes it an invaluable tool for developing new drugs and studying complex biological processes. As research continues to evolve, it is likely that this compound will play an even greater role in shaping the future of medicinal chemistry and drug development.